![molecular formula C7H4BrNO2S B3035568 2-Bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid CAS No. 332099-09-9](/img/structure/B3035568.png)
2-Bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid
Overview
Description
The compound "2-Bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid" is a brominated heterocyclic compound that is part of the thieno[3,2-b]pyrrole family. This family of compounds is known for its potential use in drug discovery and as building blocks for various organic syntheses. The presence of the bromine atom and the carboxylic acid group in the molecule suggests that it could be a versatile intermediate for further chemical modifications .
Synthesis Analysis
The synthesis of related thieno[3,2-b]pyrrole derivatives has been reported in the literature. For instance, the alkylation of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate with different bromides in the presence of sodium hydride in THF has been used to produce N-substituted derivatives . Although the exact synthesis of this compound is not detailed in the provided papers, similar methodologies could potentially be applied for its synthesis.
Molecular Structure Analysis
The molecular structure of related compounds has been characterized using various spectroscopic techniques and crystallography. For example, the crystal structure of 5-bromo-1-(2-cyano-pyridin-4-yl)-1H-indazole-3-carboxylic acid diethylamide was determined by X-ray diffraction, revealing details about bond lengths and angles . Similarly, ab initio and DFT calculations have been performed to determine the molecular structure and properties of related brominated pyrrole derivatives .
Chemical Reactions Analysis
The brominated thieno[3,2-b]pyrrole derivatives are reactive intermediates that can undergo various chemical reactions. The regioselective bromination of thieno[2,3-b]pyridine has been described, which proceeds with selectivity toward the 4-position, and subsequent cross-coupling reactions proceed in excellent yields . This suggests that the 2-bromo derivative of thieno[3,2-b]pyrrole could also participate in cross-coupling reactions to create a diverse array of compounds.
Physical and Chemical Properties Analysis
The physical and chemical properties of brominated heterocycles like this compound can be inferred from related compounds. For instance, the crystal structure of diethyl 4-(4-bromophenyl)-6-methylthieno[2,3-b]pyridine-2,5-dicarboxylate shows that the thieno[2,3-b]pyridine moiety is planar, which could affect its physical properties and reactivity . The presence of bromine is likely to increase the compound's density and molecular weight, and the carboxylic acid group could confer solubility in polar solvents.
Scientific Research Applications
Synthesis and Derivatives
A variety of research has been conducted on the synthesis and derivatization of compounds related to 2-Bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid. Key findings include:
Synthesis of 4H-thieno[3,2-b]pyrrole-5-carboxamides
A series of N-substituted 4H-thieno[3,2-b]pyrrole-5-carboxylic acids and their imidazolyl derivatives were synthesized. Derivatives of (4H-thieno[3,2-b]pyrrol-5-yl)carboxylic acid or their imidazolides were used in reactions, leading to respective amides (Torosyan et al., 2018).
N-Substituted Methyl 4H-Thieno[3,2-b]pyrrole-5-carboxylates
The alkylation of methyl 4H-thieno[3,2-b]pyrrole-5-carboxylate with various bromides resulted in the formation of N-substituted derivatives. Some reactions of these alkylation products were studied (Torosyan et al., 2018).
Synthesis of Thieno-Fused Heterocycles
Diverse high-yield routes for novel thieno-fused heterocycles such as thieno[3,2-b]pyrroles were developed. These routes involved intramolecular heteroannulation of newly synthesized thiophenes, demonstrating versatility in the synthesis of thieno-fused structures (Acharya et al., 2017).
Chemical Properties and Reactions
Research into the chemical properties and reactions of these compounds includes:
Self-Condensation Reactions
N-Substituted (4H-thieno[3,2-b]pyrrol-5-yl)methanols underwent self-condensation to produce bis(4H-thieno[3,2-b]pyrrol-5-yl)methanes, showcasing interesting reaction pathways for these compounds (Torosyan et al., 2018).
Palladium-catalyzed Carbonylative Cyclization
This process involved β-bromo-α,β-unsaturated carboxylic acids and led to the formation of 1-(dimethylamino)-1H-pyrrole-2,5-diones, indicating potential for complex cyclic structures (Bae & Cho, 2014).
Safety and Hazards
properties
IUPAC Name |
2-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO2S/c8-6-2-3-5(12-6)1-4(9-3)7(10)11/h1-2,9H,(H,10,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFYWMXKWLYRDTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(NC2=C1SC(=C2)Br)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
332099-09-9 | |
Record name | 2-bromo-4H-thieno[3,2-b]pyrrole-5-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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